Cas no 2172133-10-5 (3-bromo-5-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidobenzoic acid)

• Product Name: 3-bromo-5-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidobenzoic acid
• CAS No: 2172133-10-5
• MF: C₂₄H₁₉BrN₂O₅
• MW: 495.322065591812
• CID: 6422994
• PubChem ID: 165806310
• Update Time: 2025-05-19

3-bromo-5-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-bromo-5-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidobenzoic acid
• 2172133-10-5
• EN300-1514432
• 3-bromo-5-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetamido]benzoic acid

• Inchi： 1S/C24H19BrN2O5/c25-15-9-14(23(29)30)10-16(11-15)27-22(28)12-26-24(31)32-13-21-19-7-3-1-5-17(19)18-6-2-4-8-20(18)21/h1-11,21H,12-13H2,(H,26,31)(H,27,28)(H,29,30)
• InChI Key： SISVJADGUUFEKC-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=O)O)C=C(C=1)NC(CNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 494.04773g/mol
• Monoisotopic Mass: 494.04773g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 7
• Complexity: 682
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 105Ų

Additional information on 3-bromo-5-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidobenzoic acid

Comprehensive Overview of 3-bromo-5-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidobenzoic acid (CAS No. 2172133-10-5)

3-bromo-5-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidobenzoic acid (CAS No. 2172133-10-5) is a specialized organic compound widely utilized in peptide synthesis and pharmaceutical research. Its unique structure, featuring a fluorenylmethyloxycarbonyl (Fmoc) protecting group and a brominated benzoic acid backbone, makes it a valuable intermediate for constructing complex biomolecules. Researchers frequently employ this compound in solid-phase peptide synthesis (SPPS) due to its compatibility with Fmoc-based strategies, which are favored for their mild deprotection conditions and high yields.

The growing demand for peptide-based therapeutics has increased interest in compounds like 3-bromo-5-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidobenzoic acid. With the rise of personalized medicine and targeted drug delivery systems, this molecule plays a critical role in developing novel treatments for diseases such as cancer, diabetes, and autoimmune disorders. Its bromo-substituted aromatic ring offers a reactive site for further functionalization, enabling the creation of customized peptide conjugates with enhanced bioavailability and specificity.

In addition to its pharmaceutical applications, CAS No. 2172133-10-5 is also explored in material science and bioconjugation. The Fmoc group provides temporary protection for amine functionalities during synthetic processes, ensuring precise control over molecular assembly. This feature is particularly valuable in designing bioactive surfaces for medical devices or nanocarriers for drug delivery. Recent studies highlight its potential in click chemistry and bioorthogonal reactions, where its reactivity can be harnessed for labeling and imaging applications.

From an analytical perspective, 3-bromo-5-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidobenzoic acid is characterized by techniques such as nuclear magnetic resonance (NMR), high-performance liquid chromatography (HPLC), and mass spectrometry (MS). These methods confirm its purity and structural integrity, which are essential for reproducible research outcomes. The compound’s stability under standard laboratory conditions further enhances its practicality, though storage in a cool, dry environment is recommended to prevent degradation.

As the scientific community continues to investigate peptide-drug conjugates and multifunctional biomaterials, CAS No. 2172133-10-5 remains a cornerstone for innovation. Its versatility aligns with trending topics like green chemistry and sustainable synthesis, where researchers seek efficient routes to minimize waste and energy consumption. Future developments may explore its integration with artificial intelligence (AI)-driven drug design, accelerating the discovery of next-generation therapeutics.